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Compound of Interest

Compound Name: 5-bromo-1-methyl-1H-pyrazol-3-ol

CAS No.: 1781644-04-9

Cat. No.: B6235007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of
Brominated Pyrazolones
The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of

numerous therapeutic agents with a wide array of biological activities, including analgesic, anti-

inflammatory, and antimicrobial properties.[1][2][3] The introduction of a bromine atom onto the

pyrazolone scaffold can significantly modulate a compound's physicochemical properties, such

as lipophilicity and metabolic stability, potentially enhancing its potency and pharmacokinetic

profile.[4] This has led to a surge in the synthesis and investigation of brominated pyrazolone

derivatives in drug discovery programs.[5][6]

However, the very features that make these compounds attractive to medicinal chemists—the

presence of a reactive halogen and a biologically active core—also necessitate a thorough

understanding of their potential hazards. This guide, designed for the discerning researcher

and drug development professional, moves beyond a standard Safety Data Sheet (SDS) to

provide a deeper, more contextualized understanding of the safety considerations inherent to

brominated pyrazolone derivatives. Here, we will not only present the critical safety data but
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also delve into the underlying chemical principles and experimental considerations that inform

best practices for their safe handling, use, and disposal.

Deconstructing the Safety Data Sheet (SDS): A 16-
Section Framework for Brominated Pyrazolone
Derivatives
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized 16-section format for SDSs, ensuring comprehensive and consistent

communication of hazard information.[5][7][8][9][10] In this guide, we will explore each section

within the specific context of brominated pyrazolone derivatives, offering insights that go

beyond mere data presentation.

SECTION 1: Identification
This section identifies the chemical and its intended use, along with the supplier's contact

information. For a novel brominated pyrazolone derivative synthesized in a research lab, this

section would be populated with its internal code name or systematic chemical name, the

intended research use (e.g., "For laboratory research and development in oncology"), and the

details of the research institution.

Example:

Product Identifier: 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one

Relevant Identified Uses: Laboratory chemical for research and development.

SECTION 2: Hazard(s) Identification
This is one of the most critical sections of the SDS. Based on available data for similar

compounds, brominated pyrazolone derivatives are likely to be classified as:

Acute Oral Toxicity: Harmful if swallowed.[11]

Skin Corrosion/Irritation: Causes skin irritation.[12]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[12]
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[11]

The presence of the bromine atom can contribute to the irritating properties of these

compounds. The pyrazolone core itself can also exhibit biological activity that may lead to

toxicity.[6]

GHS Label Elements:

Element Information

Pictogram (Harmful/Irritant)

Signal Word Warning[11]

Hazard Statements

H302: Harmful if swallowed.[11] H315: Causes

skin irritation.[12] H319: Causes serious eye

irritation.[12] H335: May cause respiratory

irritation.[11]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[11] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[9] P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water.[12] P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[12]

Logical Relationship of Hazards
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Caption: Relationship between the chemical nature of brominated pyrazolone derivatives and

their potential health hazards.

SECTION 3: Composition/Information on Ingredients
For a pure, synthesized compound, this section is straightforward. It should include the

chemical name, CAS number (if available), and concentration (typically >95% for research-

grade materials).

Component CAS No. Concentration

[Systematic Name of your

Brominated Pyrazolone

Derivative]

[If available] >95%

SECTION 4: First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b6235007?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section provides crucial information for immediate medical response in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

respiratory irritation persists, seek medical attention.[12]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[12] Remove

contaminated clothing. If skin irritation occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[12] Seek immediate

medical attention.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

control center or doctor immediately for treatment advice.[11]

SECTION 5: Fire-Fighting Measures
While many organic compounds are flammable, the presence of bromine can sometimes

reduce flammability. However, combustion of brominated organic compounds can produce

highly toxic and corrosive fumes, including hydrogen bromide and carbon oxides.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]

Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release

of irritating and toxic gases and vapors, including hydrogen bromide, carbon monoxide,

carbon dioxide, and nitrogen oxides.

Protective Equipment and Precautions for Firefighters: Wear a self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and to avoid

inhaling toxic fumes.[9]

SECTION 6: Accidental Release Measures
Proper containment and cleanup of spills are essential to prevent exposure and environmental

contamination.

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as described in Section 8.[8] Ensure adequate ventilation. Avoid
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generating dust.

Environmental Precautions: Prevent the material from entering drains or waterways.[9]

Methods for Cleaning Up: For small spills, carefully sweep up the solid material and place it

into a suitable, labeled container for disposal.[12] For larger spills, contain the spill and

collect the material using a method that does not generate dust (e.g., using a HEPA-filtered

vacuum).

SECTION 7: Handling and Storage
This section outlines safe practices for handling and storing the chemical to minimize exposure

risks.

Precautions for Safe Handling: Handle in a well-ventilated area, preferably in a chemical

fume hood.[9] Wear appropriate PPE. Avoid contact with skin, eyes, and clothing.[13] Avoid

breathing dust. Wash hands thoroughly after handling.

Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-

ventilated place.[9][14] Keep away from incompatible materials such as strong oxidizing

agents.[15]

SECTION 8: Exposure Controls/Personal Protection
This section provides detailed guidance on engineering controls and personal protective

equipment to minimize exposure.

Engineering Controls: A chemical fume hood is the primary engineering control for handling

these compounds.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a risk of splashing.[16][17]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are required.[16][18]
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Respiratory Protection: For operations that may generate dust and where a fume hood is

not available, a NIOSH-approved respirator with a particulate filter (e.g., N95) is

recommended.[16]

Personal Protective Equipment (PPE) Workflow

Required Personal Protective Equipment

Handling Procedures

Chemical Safety Goggles Nitrile Gloves Lab Coat Respirator (if needed)

Start Handling

Work in Fume Hood

Don all required PPE

Handle Brominated
Pyrazolone Derivative

End Handling

Click to download full resolution via product page

Caption: Recommended workflow for donning personal protective equipment before handling

brominated pyrazolone derivatives.

SECTION 9: Physical and Chemical Properties
This section provides key physicochemical data. These values will be specific to the individual

compound being synthesized.
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Property Value

Appearance White to off-white solid

Odor No data available

Melting Point [To be determined experimentally]

Boiling Point No data available

Solubility
Soluble in organic solvents (e.g., DMSO, DMF,

methanol), sparingly soluble in water

Molecular Formula [e.g., C10H8BrN2O]

Molecular Weight [e.g., 252.09 g/mol ]

SECTION 10: Stability and Reactivity
Understanding the stability and reactivity of a compound is crucial for safe storage and

handling.

Reactivity: Not expected to be highly reactive under normal conditions.

Chemical Stability: Stable under recommended storage conditions.[12]

Possibility of Hazardous Reactions: None known.

Conditions to Avoid: Exposure to high temperatures, direct sunlight, and incompatible

materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Combustion may produce hydrogen bromide, carbon

oxides, and nitrogen oxides.

SECTION 11: Toxicological Information
This section provides data on the potential health effects of the compound. For novel

compounds, this information may be limited and based on data from structurally similar

molecules.
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Acute Toxicity:

Oral: Harmful if swallowed.[11] (Specific LD50 data is often not available for novel

compounds).

Dermal: May be harmful in contact with skin.[12]

Inhalation: May be harmful if inhaled.[12]

Skin Corrosion/Irritation: Causes skin irritation.[12]

Serious Eye Damage/Irritation: Causes serious eye irritation.[12]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[11]

Specific Target Organ Toxicity - Repeated Exposure: No data available.

Aspiration Hazard: No data available.

It is important to note that the long-term toxicological effects of many novel brominated

compounds are unknown. Some brominated flame retardants have been shown to be

persistent, bioaccumulative, and toxic.[7][19][20][21][22] Therefore, a precautionary approach

should always be taken when handling new brominated pyrazolone derivatives.

SECTION 12: Ecological Information
The environmental fate and effects of novel compounds are often not well-characterized.

Ecotoxicity: No data available. However, brominated organic compounds can be persistent in

the environment and may be toxic to aquatic life.[21]
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Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Given the potential for persistence and toxicity of some organobromine compounds, it is crucial

to prevent their release into the environment.[7][21]

SECTION 13: Disposal Considerations
Proper disposal of chemical waste is essential for safety and environmental protection.

Waste Treatment Methods: Dispose of in accordance with local, state, and federal

regulations. This material should be treated as hazardous waste.[23][24] It should be sent to

a licensed hazardous waste disposal facility.[25] Do not dispose of down the drain or in the

regular trash.

Contaminated Packaging: Empty containers should be triple-rinsed with a suitable solvent

and the rinsate collected as hazardous waste. The empty container can then be disposed of

as non-hazardous waste.

SECTION 14: Transport Information
For research quantities, these compounds are typically not regulated for transport. However, if

larger quantities are to be shipped, a formal classification according to transport regulations

(e.g., DOT, IATA) would be required.

SECTION 15: Regulatory Information
This section would list any specific safety, health, and environmental regulations relevant to the

substance. For a novel research chemical, it may not be listed on specific chemical inventories

(e.g., TSCA, EINECS).

SECTION 16: Other Information
This section includes the date of preparation of the SDS and any other relevant information.
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Experimental Protocols: Synthesis of Brominated
Pyrazolone Derivatives
The following is a representative protocol for the synthesis of a 4-bromopyrazole derivative,

adapted from the literature.[4] This protocol should be performed in a well-ventilated fume hood

with appropriate PPE.

One-Pot Regioselective Synthesis of a 4-Bromopyrazole Derivative

Reaction Setup: To a round-bottom flask, add the 1,3-dicarbonyl compound (1 mmol) and the

arylhydrazine (1 mmol).

Catalyst Addition: Add silica gel-supported sulfuric acid as a catalyst.

Brominating Agent: Add N-bromosaccharin (1.1 mmol).

Reaction Conditions: Stir the mixture at room temperature under solvent-free conditions.

Monitor the reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, add ethyl acetate to the reaction mixture and filter to

remove the catalyst.

Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel.

Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11380803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380803/
https://www.rti.org/impact/brominated-flame-retardants-question-safety
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.benchchem.com/product/b6235007#safety-data-sheet-sds-for-brominated-pyrazolone-derivatives
https://www.benchchem.com/product/b6235007#safety-data-sheet-sds-for-brominated-pyrazolone-derivatives
https://www.benchchem.com/product/b6235007#safety-data-sheet-sds-for-brominated-pyrazolone-derivatives
https://www.benchchem.com/product/b6235007#safety-data-sheet-sds-for-brominated-pyrazolone-derivatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6235007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

